Cas no 31469-16-6 (((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane)

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane is a silyl enol ether derivative with applications in organic synthesis, particularly as a versatile intermediate for C–C bond formation. Its structure features a trimethylsilyl (TMS) group and an ethoxy-substituted enol ether moiety, enhancing reactivity in aldol-type reactions and nucleophilic additions. The compound offers advantages such as improved stability compared to free enols, controlled regioselectivity, and compatibility with mild reaction conditions. Its use in protecting group strategies and as a precursor for functionalized carbonyl compounds makes it valuable in fine chemical and pharmaceutical synthesis. The TMS group facilitates easy deprotection under mild acidic or fluoride conditions, ensuring efficient downstream processing.
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane structure
31469-16-6 structure
Product name:((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
CAS No:31469-16-6
MF:C9H20O2Si
MW:188.33940410614
MDL:MFCD16038621
CID:53755
PubChem ID:10965277

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Chemical and Physical Properties

Names and Identifiers

    • ((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
    • 1-Ethoxy-2-Methyl-1-(trimethylsiloxy)-1-Propene
    • (1-ethoxy-2-methylprop-1-enyloxy)trimethylsilane
    • 1-ethoxy-1-((trimethylsilyl)oxy)-2-methylpropene
    • 1-ethoxy-2-methyl-1-(trimethylsilyloxy)
    • 1-Ethoxy-2-methyl-1-(trimethylsilyloxy)-1-propene
    • 1-ethoxy-2-methyl-1-(trimethylsilyloxy)prop-1-ene
    • AK110673
    • CTK4G7188
    • KB-204913
    • trimethylsilyl enol ether of ethyl isobutyrate
    • (1-ethoxy-2-methylprop-1-enoxy)-trimethylsilane
    • SCHEMBL3296616
    • FT-0660493
    • A11300
    • CS-0186024
    • 31469-16-6
    • [(1-ETHOXY-2-METHYLPROP-1-EN-1-YL)OXY]TRIMETHYLSILANE
    • AKOS015843376
    • Dimethylketene ethyl trimethylsilyl acetal
    • [(1-Ethoxy-2-methylprop-1-en-1-yl)oxy](trimethyl)silane
    • Silane, [(1-ethoxy-2-methyl-1-propenyl)oxy]trimethyl-
    • DTXSID50450036
    • AS-76356
    • MFCD16038621
    • DB-000116
    • MDL: MFCD16038621
    • Inchi: InChI=1S/C9H20O2Si/c1-7-10-9(8(2)3)11-12(4,5)6/h7H2,1-6H3
    • InChI Key: ALADLYHTLGGECZ-UHFFFAOYSA-N
    • SMILES: CCOC(=C(C)C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 188.1233
  • Monoisotopic Mass: 188.123256411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 182.4±23.0 °C at 760 mmHg
  • Flash Point: 50.2±23.0 °C
  • PSA: 18.46
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Security Information

((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UJ702-1g
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 95% mix TBC as stabilizer
1g
1160.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UJ702-50mg
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 95% mix TBC as stabilizer
50mg
215.0CNY 2021-07-15
eNovation Chemicals LLC
D584116-1g
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene
31469-16-6 95%
1g
$298 2024-05-24
Ambeed
A270629-5g
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 95% mix TBC as stabilizer
5g
$609.0 2025-03-05
Ambeed
A270629-1g
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 95% mix TBC as stabilizer
1g
$242.0 2025-03-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E38381-1g
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 98%
1g
¥1602.0 2023-09-08
A2B Chem LLC
AB42743-250mg
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene
31469-16-6 95% mix TBC as stabilizer
250mg
$81.00 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS0123-1g
[(1-ethoxy-2-methylprop-1-en-1-yl)oxy]trimethylsilane
31469-16-6 95%
1g
¥1491.0 2024-04-20
1PlusChem
1P0032RB-250mg
1-Ethoxy-2-methyl-1-(trimethylsiloxy)-1-propene
31469-16-6 95% mix TBC as stabilizer
250mg
$106.00 2024-05-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E38380-1g
((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
31469-16-6 95%
1g
¥1582.0 2024-07-19

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Amadis Chemical Company Limited
(CAS:31469-16-6)((1-Ethoxy-2-methylprop-1-en-1-yl)oxy)trimethylsilane
A932142
Purity:99%/99%
Quantity:1g/5g
Price ($):238.0/499.0